Cas no 24269-77-0 (1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1))
24269-77-0 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
CAS No:24269-77-0
MF:C20H32ClN3O4
MW:413.938784599304
CID:260493
PubChem ID:212444
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
- propan-2-yl 4-[2-(N-propan-2-yloxycarbonylanilino)ethyl]piperazine-1-carboxylate,hydrochloride
- DTXSID60178996
- 4-(2-(N-Carboxyanilino)ethyl)-1-piperazinecarboxylic acid diisopropyl ester hydrochloride
- 24269-77-0
- 1-Piperazinecarboxylic acid, 4-(2-(N-carboxyanilino)ethyl)-, diisopropyl ester, hydrochloride
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- Inchi: 1S/C20H31N3O4.ClH/c1-16(2)26-19(24)22-13-10-21(11-14-22)12-15-23(20(25)27-17(3)4)18-8-6-5-7-9-18;/h5-9,16-17H,10-15H2,1-4H3;1H
- InChI Key: XDRPEQKYNCQKTP-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)C)C(N1CCN(CCN(C(=O)OC(C)C)C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 413.20836
- Monoisotopic Mass: 413.208
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 470
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- Boiling Point: 481.4°Cat760mmHg
- Flash Point: 245°C
- PSA: 62.32
1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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